Cas no 1261866-32-3 (3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261866-32-3
• MF: C₁₃H₈BrF₂NO₂
• MW: 328.108929634094
• CID: 4988769
• Update Time: 2025-06-14

3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO2/c14-9-3-4-10(11(6-9)19-13(15)16)12(18)8-2-1-5-17-7-8/h1-7,13H
• InChI Key： IDMHONWSPITXAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C2C=NC=CC=2)=O)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261866-32-3)

3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261866-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a benzoyl group substituted with bromo and difluoromethoxy functionalities, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1261866-32-3 serves as a critical identifier for researchers and regulatory bodies.

The compound's 4-bromo-2-(difluoromethoxy)benzoyl moiety is particularly noteworthy, as it introduces both halogen and fluorinated ether groups, which are often leveraged to enhance metabolic stability and bioavailability in drug candidates. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, a trend driven by their ability to improve pharmacokinetic properties. Searches for "fluorinated drug intermediates" and "bromo-substituted aromatic compounds" have surged in recent years, reflecting the industry's focus on these motifs.

From a synthetic perspective, 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine is synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions, methods frequently explored in peer-reviewed journals. Researchers often query "synthesis of difluoromethoxybenzoyl derivatives" or "pyridine-based building blocks," underscoring the compound's relevance in modern organic synthesis. Its CAS 1261866-32-3 designation ensures precise tracking in chemical databases, a feature highly valued in patent applications and regulatory submissions.

In agrochemical applications, the difluoromethoxy group's electronegativity contributes to pesticidal activity, a topic gaining traction amid global discussions on sustainable crop protection. Keywords like "halogenated agrochemical intermediates" and "pyridine derivatives in agriculture" frequently appear in search analytics, highlighting the compound's potential in this sector. Notably, its bromine substitution offers a handle for further derivatization, a strategy widely adopted in lead optimization.

Thermal and chemical stability studies of CAS 1261866-32-3 reveal suitability for high-temperature reactions, addressing common queries such as "thermal stability of fluorinated aromatic ketones." This property is crucial for industrial-scale processes, where robustness under harsh conditions is paramount. Additionally, the compound's benzoylpyridine core is a recurring motif in photosensitizers, linking it to emerging research on organic electronics—a hot topic in materials science forums.

Regulatory and safety profiles of 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine are meticulously documented, with data accessible via its CAS number 1261866-32-3. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), aligning with industry searches for "safe handling of brominated compounds." This cautious approach resonates with the broader push for greener chemistry practices.

In summary, 3-(4-Bromo-2-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261866-32-3) exemplifies the intersection of innovation and utility in specialty chemicals. Its structural complexity and multifunctional groups cater to diverse applications, from life sciences to advanced materials, while its CAS registry ensures traceability—a key concern in today's regulated research environments. As interest in halogenated heterocycles and fluorine chemistry continues to rise, this compound remains a focal point for scientific and industrial advancements.